Cas no 871727-16-1 (4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-)
871727-16-1 structure
Product Name:4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
CAS No:871727-16-1
MF:C14H18N2
MW:214.306123256683
CID:1864863
PubChem ID:163972250
Update Time:2025-04-21
4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- Chemical and Physical Properties
Names and Identifiers
-
- 4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel-
- G81002
- CIS-1-BENZYL-3-METHYLPIPERIDINE-4-CARBONITRILE
- 871727-16-1
-
- Inchi: 1S/C14H18N2/c1-12-10-16(8-7-14(12)9-15)11-13-5-3-2-4-6-13/h2-6,12,14H,7-8,10-11H2,1H3/t12-,14-/m0/s1
- InChI Key: SQZXLXJCTKIWBA-JSGCOSHPSA-N
- SMILES: N1(CC2C=CC=CC=2)CC[C@@H](C#N)[C@@H](C)C1
Computed Properties
- Exact Mass: 214.146998583Da
- Monoisotopic Mass: 214.146998583Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 27Ų
4-Piperidinecarbonitrile, 3-methyl-1-(phenylmethyl)-, (3R,4R)-rel- Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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